Cas no 224321-91-9 (5,6,7-trimethoxycinnoline-3-carboxylic acid)

• Product Name: 5,6,7-trimethoxycinnoline-3-carboxylic acid
• CAS No: 224321-91-9
• MF: C₁₂H₁₂N₂O₅
• MW: 264.234083175659
• MDL: MFCD09040700
• CID: 3155337
• PubChem ID: 10778005
• Update Time: 2025-07-27

5,6,7-trimethoxycinnoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7-trimethoxycinnoline-3-carboxylic acid
• 5,6,7-trimethoxycinnoline-3-carboxylicAcid
• EN300-27684
• Z235344959
• 224321-91-9
• ZIA32191
• CS-0244380
• AKOS000117991
• SCHEMBL7469170

• MDL： MFCD09040700
• Inchi： 1S/C12H12N2O5/c1-17-9-5-7-6(10(18-2)11(9)19-3)4-8(12(15)16)14-13-7/h4-5H,1-3H3,(H,15,16)
• InChI Key： GXNRSJNCTYMSHM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C=C(C(=O)O)N=N2)OC)OC

Computed Properties

• Exact Mass: 264.07462149Da
• Monoisotopic Mass: 264.07462149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.8Ų

5,6,7-trimethoxycinnoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines